N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine

• IUPAC Name: N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine
• InChI: InChI=1S/C12H18N4O2/c1-2-15-8-4-5-10(15)9-14-12-11(16(17)18)6-3-7-13-12/h3,6-7,10H,2,4-5,8-9H2,1H3,(H,13,14)
• InChI Key: AWHJHOOTFXYXFL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1CNC2=C(C=CC=N2)[N+](=O)[O-]
• Molecular Formula: C12H18N4O2
• Molecular Weight: 250.30 g/mol

Description

N-[(1-ethylpyrrolidin-2-yl)methyl]-3-nitropyridin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "EPND" and is a member of the pyridine family. In

Scientific Research Applications

EPND has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry. EPND has been shown to have potent antitumor activity and can be used as a lead compound for the development of new anticancer drugs. It also has potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of EPND is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the central nervous system, which may be related to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
EPND has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have an effect on the central nervous system, including improving cognitive function and reducing inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPND is its potent antitumor activity, which makes it a promising lead compound for the development of new anticancer drugs. It also has potential applications in the treatment of neurological disorders. However, one of the limitations of EPND is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in the laboratory.

Future Directions

There are several future directions for the study of EPND. One of the most promising areas of research is the development of new anticancer drugs based on EPND. Researchers can also explore the potential use of EPND in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies can be carried out to better understand the mechanism of action of EPND and to optimize its use in the laboratory.

Synthesis Methods

EPND can be synthesized through a multistep reaction process. The first step involves the formation of 3-nitropyridin-2-amine by reacting 3-nitropyridine with ammonia. The resulting product is then reacted with 1-ethyl-2-bromopyrrolidine to form the final product, EPND. This synthesis method has been optimized and can be carried out on a large scale, making it a viable option for industrial production.